Cas no 63467-44-7 (3-(E)-Phenyldiazenylbiphenyl-4-ol)

• Product Name: 3-(E)-Phenyldiazenylbiphenyl-4-ol
• CAS No: 63467-44-7
• MF: C₁₈H₁₃N₂NaO
• MW: 296.298394918442
• CID: 960300
• PubChem ID: 23686566
• Update Time: 2025-11-02

3-(E)-Phenyldiazenylbiphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• sodium 3-(phenylazo)[1,1'-biphenyl]-4-olate
• 2-HYDROXY-5-PHENYLAZOBENZENE
• sodium,4-phenyl-2-phenyldiazenylphenolate
• (1,1'-Biphenyl)-4-ol, 3-(2-phenyldiazenyl)-, sodium salt (1:1)
• (1,1'-Biphenyl)-4-ol, 3-(phenylazo)-, sodium salt
• Sodium 3-(phenylazo)(1,1'-biphenyl)-4-olate
• sodium 3-[(E)-phenyldiazenyl]biphenyl-4-olate
• NS00087546
• EINECS 264-239-4
• XTHMLOVTDKLLOR-UHFFFAOYSA-M
• sodium 3-(2-phenyldiazen-1-yl)-[1,1'-biphenyl]-4-olate
• CS-0331523
• sodium;4-phenyl-2-phenyldiazenylphenolate
• DTXSID5069883
• Sodium 3-(phenyldiazenyl)-[1,1'-biphenyl]-4-olate
• [1,1'-Biphenyl]-4-ol, 3-(phenylazo)-, sodium salt
• 63467-44-7
• 3-(E)-Phenyldiazenylbiphenyl-4-ol

• Inchi： 1S/C18H14N2O.Na/c21-18-12-11-15(14-7-3-1-4-8-14)13-17(18)20-19-16-9-5-2-6-10-16;/h1-13,21H;/q;+1/p-1/b20-19+;
• InChI Key： XTHMLOVTDKLLOR-RZLHGTIFSA-M
• SMILES： [Na+].[O-]C1C=CC(=CC=1/N=N/C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 296.09269
• Monoisotopic Mass: 296.09255732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on 3-(E)-Phenyldiazenylbiphenyl-4-ol

Comprehensive Guide to 3-(E)-Phenyldiazenylbiphenyl-4-ol (CAS No. 63467-44-7): Properties, Applications, and Market Insights

3-(E)-Phenyldiazenylbiphenyl-4-ol (CAS No. 63467-44-7) is an organic compound that has garnered significant attention in various industries due to its unique chemical structure and versatile applications. This azo compound, characterized by the presence of a phenyl diazenyl group attached to a biphenyl core, is widely studied for its potential in material science, pharmaceuticals, and specialty chemicals. In this article, we delve into the properties, synthesis, applications, and market trends of this fascinating molecule.

The molecular structure of 3-(E)-Phenyldiazenylbiphenyl-4-ol features a conjugated system that contributes to its stability and optical properties. The E-configuration (trans) of the azo bond is particularly noteworthy, as it influences the compound's reactivity and interactions with other molecules. Researchers often explore this configuration for designing advanced materials with tailored functionalities. The presence of the hydroxyl group at the para position further enhances its solubility in polar solvents, making it suitable for various formulation needs.

One of the most prominent applications of 3-(E)-Phenyldiazenylbiphenyl-4-ol is in the field of dyes and pigments. The compound's ability to absorb specific wavelengths of light makes it valuable for creating vibrant colors in textiles, inks, and coatings. With the growing demand for eco-friendly and sustainable dyes, this compound is being investigated as a potential alternative to traditional synthetic dyes. Its compatibility with bio-based materials aligns with the global shift toward greener chemistry solutions.

In the pharmaceutical sector, 3-(E)-Phenyldiazenylbiphenyl-4-ol has shown promise in drug discovery and development. Its azo linkage can serve as a pharmacophore, enabling interactions with biological targets. Recent studies have explored its potential as a scaffold for designing novel anti-inflammatory and antimicrobial agents. The compound's ability to modulate enzyme activity and cellular pathways has sparked interest in its therapeutic applications, particularly in addressing antibiotic resistance—a pressing global health concern.

The compound's role in advanced materials is another area of active research. Scientists are investigating its use in liquid crystals, photoresponsive polymers, and organic electronics. The azo group in 3-(E)-Phenyldiazenylbiphenyl-4-ol can undergo reversible photoisomerization, making it suitable for applications in optical data storage and smart coatings. These innovations are particularly relevant in the era of IoT (Internet of Things) and wearable technology, where responsive materials are in high demand.

From a synthetic chemistry perspective, the preparation of 3-(E)-Phenyldiazenylbiphenyl-4-ol typically involves diazotization and coupling reactions. Researchers are continually optimizing these processes to improve yield, purity, and environmental sustainability. Recent advancements in catalytic methods and green solvents have made the synthesis more efficient, reducing waste and energy consumption. These improvements align with the principles of green chemistry, a topic of growing importance in both academic and industrial settings.

The market for 3-(E)-Phenyldiazenylbiphenyl-4-ol is influenced by trends in end-user industries such as textiles, healthcare, and electronics. With increasing investments in R&D and a focus on sustainable solutions, the demand for specialized organic compounds like this one is expected to rise. Companies are also exploring its potential in niche applications, such as sensors and diagnostic tools, further expanding its market footprint.

In conclusion, 3-(E)-Phenyldiazenylbiphenyl-4-ol (CAS No. 63467-44-7) is a versatile compound with wide-ranging applications in dyes, pharmaceuticals, and advanced materials. Its unique chemical properties and adaptability to modern technological needs make it a subject of ongoing research and commercial interest. As industries continue to prioritize sustainability and innovation, this compound is poised to play a significant role in shaping future developments.